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Compound of Interest

Compound Name: Caffeidine Acid Sodium Salt

Cat. No.: B1157341

Get Quote

Caffeic acid (3,4-dihydroxycinnamic acid) is a naturally occurring phenolic compound found in a

variety of plant sources, including coffee beans, fruits, and vegetables. It is recognized for its

potent antioxidant, anti-inflammatory, and anticancer properties. However, the therapeutic

application of caffeic acid is often limited by its low water solubility[2]. The formation of a

sodium salt of caffeic acid is a common strategy to enhance its aqueous solubility, thereby

improving its bioavailability and suitability for various pharmaceutical and nutraceutical

formulations. This guide provides a detailed examination of the solubility profile of caffeic acid

and its sodium salt, offering valuable insights for researchers, scientists, and drug development

professionals.

Physicochemical Properties of Caffeic Acid
A fundamental understanding of the physicochemical properties of caffeic acid is essential for

interpreting its solubility behavior.
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Property Value Source

Molecular Formula C₉H₈O₄ [3]

Molecular Weight 180.16 g/mol [4]

pKa 4.58 (predicted) [4]

LogP 1.150 [4]

Melting Point 211-213 °C (decomposes) [4]

Appearance Yellow to tan powder [4]

The presence of two hydroxyl groups and a carboxylic acid moiety on the phenylpropanoid

structure of caffeic acid dictates its polarity and potential for hydrogen bonding, which are key

determinants of its solubility.

Solubility Profile of Caffeic Acid and its Sodium Salt
The solubility of caffeic acid is highly dependent on the nature of the solvent, the pH of the

medium, and the temperature.

Aqueous Solubility
Caffeic acid is slightly soluble in water[4]. Its solubility in hot water is significantly higher, a

common characteristic of phenolic compounds[4]. The solubility of caffeic acid in a phosphate-

buffered saline (PBS) solution at pH 7.2 is approximately 0.5 mg/mL[3].

The formation of the sodium salt dramatically increases the aqueous solubility of caffeic acid.

This is due to the ionization of the carboxylic acid group, which allows for strong ion-dipole

interactions with water molecules.

Organic Solvent Solubility
Caffeic acid exhibits good solubility in various organic solvents. This is a critical consideration

for extraction, purification, and formulation processes.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://cdn.caymanchem.com/cdn/insert/70602.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6281061.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6281061.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6281061.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6281061.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6281061.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6281061.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6281061.htm
https://cdn.caymanchem.com/cdn/insert/70602.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1157341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Source

Ethanol ~25 mg/mL [3]

DMSO ~5 mg/mL [3]

Dimethylformamide (DMF) ~5 mg/mL [3]

Ethyl Acetate Readily soluble [4]

The choice of solvent is crucial for preparing stock solutions for biological assays. It is

important to ensure that the residual amount of organic solvent is insignificant in the final

working solution to avoid potential physiological effects[3].

Factors Influencing Solubility
The solubility of caffeic acid and its sodium salt is not a static property but is influenced by

several environmental factors.

The Critical Role of pH
The pH of the aqueous medium is a dominant factor controlling the solubility of caffeic acid. As

a weak acid, its solubility increases significantly with an increase in pH[5]. This is due to the

deprotonation of the carboxylic acid group (pKa ≈ 4.58) to form the more soluble carboxylate

anion.
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Low pH (pH < pKa)
Predominantly unionized form Low Aqueous Solubility Poor interaction with water

High pH (pH > pKa)
Predominantly ionized form High Aqueous Solubility Strong ion-dipole interactions

Sample Preparation

Assay

Analysis

Dissolve compound in DMSO
(High Concentration Stock)

Add stock solution to aqueous buffer

Incubate for a short period (e.g., 1-2 hours)

Filter to remove precipitate

Quantify concentration in filtrate
(e.g., HPLC-UV, UV-Vis)

Click to download full resolution via product page

Caption: Workflow for a kinetic solubility assay.

Methodology:
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Stock Solution Preparation: Prepare a high-concentration stock solution of caffeic acid in an

organic solvent like DMSO.

Dilution: Add a small volume of the stock solution to a larger volume of the desired aqueous

buffer (e.g., PBS at various pH values).

Equilibration: Allow the solution to equilibrate for a short period (typically 1-2 hours) at a

controlled temperature.

Separation: Remove any precipitated compound by filtration or centrifugation.

Quantification: Determine the concentration of the dissolved compound in the filtrate using a

suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with

UV detection or UV-Vis spectrophotometry.[6]

Thermodynamic (Equilibrium) Solubility Assay
This method measures the true equilibrium solubility and is considered the "gold standard."

Methodology:

Suspension Preparation: Add an excess amount of the solid compound (caffeic acid or its

sodium salt) to the desired solvent system.

Equilibration: Agitate the suspension at a constant temperature for an extended period

(typically 24-72 hours) to ensure equilibrium is reached.

Phase Separation: Separate the solid and liquid phases by filtration or centrifugation.

Quantification: Analyze the concentration of the compound in the clear supernatant using a

validated analytical method like HPLC-UV.[6]

Analytical Methods for Quantification
Accurate quantification of caffeic acid is essential for solubility studies.

High-Performance Liquid Chromatography (HPLC): This is the gold standard for quantifying

caffeic acid due to its high sensitivity, selectivity, and reproducibility.[6] A reverse-phase C18

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.fairirbiotech.com/knowledge/what-analytical-methods-test-caffeic-acid-powder-quality
https://www.fairirbiotech.com/knowledge/what-analytical-methods-test-caffeic-acid-powder-quality
https://www.fairirbiotech.com/knowledge/what-analytical-methods-test-caffeic-acid-powder-quality
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1157341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


column with a mobile phase of water and acetonitrile is commonly used, with UV detection

typically at 320-330 nm.[6]

UV-Vis Spectrophotometry: This method offers a rapid and cost-effective way to determine

the concentration of caffeic acid, which has a characteristic absorbance maximum at around

325 nm.[6] However, it is less specific than HPLC and can be subject to interference from

other compounds that absorb at similar wavelengths.[6]

Conclusion
The solubility of caffeic acid sodium salt is a multifaceted property governed by the interplay of

its molecular structure and environmental factors such as solvent polarity, pH, and temperature.

Enhancing the aqueous solubility of caffeic acid through salt formation is a key strategy to

improve its therapeutic potential. A thorough understanding of its solubility profile, as outlined in

this guide, is paramount for the successful formulation and development of caffeic acid-based

products in the pharmaceutical and nutraceutical industries. The experimental protocols and

analytical methods described provide a robust framework for researchers to accurately

characterize the solubility of this promising natural compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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